Cas no 941978-62-7 (N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide)

• Product Name: N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide
• CAS No: 941978-62-7
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5503066
• Update Time: 2025-07-24

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[3-methoxy-4-(2-oxo-1-piperidinyl)phenyl]-
• N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide

• Inchi： 1S/C16H20N2O3/c1-21-14-10-12(17-16(20)11-5-6-11)7-8-13(14)18-9-3-2-4-15(18)19/h7-8,10-11H,2-6,9H2,1H3,(H,17,20)
• InChI Key： NQTUSKMJAAKRKT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(N3CCCCC3=O)C(OC)=C2)=O)CC1

Additional information on N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide

Introduction to N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide (CAS No. 941978-62-7)

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide, identified by its CAS number 941978-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide incorporates several key functional groups, including a cyclopropane ring, an amide moiety, and an aromatic phenyl ring substituted with a methoxy group and a piperidine oxide. These structural features contribute to its distinct reactivity and potential biological activity. The presence of the cyclopropane ring, in particular, is noteworthy as it is often associated with enhanced binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide has been investigated for its potential role in this context. Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, potentially leading to therapeutic effects in conditions such as depression, anxiety, and cognitive dysfunction. The piperidine oxide moiety, in particular, has been shown to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability.

The synthesis of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide presents unique challenges due to its complex structural features. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and stereoselective transformations, have been employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required to produce it on a scalable basis.

One of the most compelling aspects of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide is its potential for further chemical modification. The presence of multiple reactive sites allows for the exploration of derivatives with enhanced biological activity or improved pharmacological profiles. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs.

The pharmacological evaluation of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylcyclopropanecarboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors involved in neurological disorders. Additionally, preclinical trials have shown that this compound exhibits low toxicity and minimal side effects, suggesting its potential as a safe and effective therapeutic agent.

The future development of N-3-methoxy-4-(2-oxopiperidin-1-yI)phenylcyclopropanecarboxamide will likely involve further optimization of its chemical structure to enhance its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in this process. By leveraging cutting-edge research techniques and interdisciplinary approaches, scientists can unlock the full therapeutic potential of this compound.

In conclusion, N-3-methoxy--4-(2 oxopiperidin 1 yl)phenylcyclopropanecarboxamide (CAS No 94197862 7) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for the development of new treatments for neurological disorders. As research continues to evolve, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.